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Compound of Interest

Compound Name: PC-046

Cat. No.: B15610826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation, storage,

and handling of stock solutions of PC-046, a potent tubulin-binding agent. Adherence to these

guidelines is crucial for ensuring the accuracy, reproducibility, and safety of experimental

results.

Introduction to PC-046
PC-046 is a small molecule inhibitor that functions as a tubulin-binding agent, disrupting

microtubule dynamics and leading to cell cycle arrest. Its investigation is pertinent in various

research areas, particularly in oncology. Accurate preparation of stock solutions is the

foundational step for any in vitro or in vivo study.

Chemical Properties of PC-046:

Property Value

CAS Number 1202401-59-9

Molecular Formula C₂₂H₁₈N₂O₃

Molecular Weight 358.39 g/mol .[1]

Appearance Solid at room temperature.[2]
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Solubility and Recommended Solvents
Based on available data, PC-046 exhibits good solubility in dimethyl sulfoxide (DMSO). While

other organic solvents such as ethanol or dimethylformamide (DMF) may also be viable, DMSO

is the most commonly recommended solvent for preparing high-concentration stock solutions.

Quantitative Solubility Data:

Solvent Reported Solubility Notes

DMSO

Soluble.[1] A concentration of

40 mg/mL has been used for in

vivo formulations.

The primary recommended

solvent for stock solutions.

Ethanol
May be soluble; empirical

testing is recommended.

Useful for specific

experimental protocols where

DMSO may interfere.

Water Expected to be poorly soluble.
Not recommended for primary

stock solution preparation.

Experimental Protocols
Materials and Equipment

PC-046 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials or cryovials

Calibrated analytical balance

Vortex mixer

Sterile, disposable serological pipettes and pipette tips

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves
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Protocol for Preparing a 10 mM PC-046 Stock Solution in
DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as

needed for your specific requirements.

Calculation:

To prepare a 10 mM stock solution, the required mass of PC-046 is calculated using the

following formula:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000

Mass (mg) = 0.010 mol/L × 0.001 L × 358.39 g/mol × 1000 = 3.58 mg

Procedure:

Weighing: In a chemical fume hood, carefully weigh 3.58 mg of PC-046 powder on a

calibrated analytical balance and transfer it to a sterile, amber glass vial.

Dissolution: Add 1 mL of anhydrous, sterile DMSO to the vial containing the PC-046 powder.

Mixing: Tightly cap the vial and vortex the solution until the PC-046 is completely dissolved.

Gentle warming in a 37°C water bath can be used to aid dissolution if necessary, but avoid

excessive heat.

Sterilization (Optional): If required for your application (e.g., cell culture), the stock solution

can be sterilized by filtering through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in

sterile, amber cryovials to avoid repeated freeze-thaw cycles.

Workflow for Stock Solution Preparation
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Preparation

Storage & Use

1. Weigh 3.58 mg of PC-046

2. Add 1 mL of anhydrous DMSO

3. Vortex to dissolve

4. Aliquot into single-use vials

5. Store at -20°C or -80°C

6. Thaw and dilute for experiments

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM PC-046 stock solution in DMSO.

Storage and Stability
Proper storage of PC-046 stock solutions is critical to maintain their stability and efficacy.
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Condition Powder In Solvent

-20°C 3 years 1 month

-80°C Not specified 6 months to 1 year.

4°C 2 years Short term (days to weeks)

Key Recommendations:

Light Protection: Store PC-046 powder and stock solutions in amber vials or protect them

from light to prevent photodegradation.

Avoid Freeze-Thaw Cycles: Aliquoting the stock solution into single-use volumes is highly

recommended to minimize degradation from repeated temperature changes.

Hygroscopicity of DMSO: Ensure that the DMSO used is anhydrous and that stock solution

vials are tightly sealed to prevent the absorption of moisture, which can affect compound

stability and solubility.

Safety Precautions
As a biologically active compound, PC-046 should be handled with appropriate caution. The

following are general safety guidelines. It is highly recommended to consult the specific Safety

Data Sheet (SDS) for PC-046 from the supplier for comprehensive safety information.

Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and

chemical-resistant gloves when handling PC-046 powder and solutions.

Engineering Controls: Handle the powdered form of PC-046 in a chemical fume hood to

avoid inhalation of dust particles.

Disposal: Dispose of all waste materials containing PC-046 in accordance with local, state,

and federal regulations for chemical waste.

Spill Response: In case of a spill, absorb the material with an inert absorbent and dispose of

it as chemical waste. Ensure the area is well-ventilated.
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Signaling Pathway
PC-046 functions by inhibiting tubulin polymerization, a critical process in the formation of the

mitotic spindle during cell division. This disruption leads to an arrest of the cell cycle in the

G2/M phase, which can subsequently trigger apoptosis (programmed cell death).
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Caption: Simplified signaling pathway of PC-046 leading to apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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